Cas no 477567-34-3 (ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate
• CAS No: 477567-34-3
• MF: C₁₅H₁₄ClNO₃S
• MW: 323.794561862946
• CID: 5871106
• PubChem ID: 2670331
• Update Time: 2025-05-24

ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-[(3-chlorobenzoyl)amino]-3-methyl-, ethyl ester
• ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate
• AKOS008444822
• F0882-0756
• Oprea1_537360
• 477567-34-3
• ethyl 5-[(3-chlorobenzoyl)amino]-3-methylthiophene-2-carboxylate

• Inchi： 1S/C15H14ClNO3S/c1-3-20-15(19)13-9(2)7-12(21-13)17-14(18)10-5-4-6-11(16)8-10/h4-8H,3H2,1-2H3,(H,17,18)
• InChI Key： ITXPXCXMBJDMLU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(=O)C2=CC=CC(Cl)=C2)=CC=1C

Computed Properties

• Exact Mass: 323.0382922g/mol
• Monoisotopic Mass: 323.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 391.0±42.0 °C(Predicted)
• pka: 12.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate

Recent Advances in the Study of Ethyl 5-(3-Chlorobenzamido)-3-Methylthiophene-2-Carboxylate (CAS: 477567-34-3)

Ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate (CAS: 477567-34-3) is a thiophene-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. In this research brief, we provide an overview of the latest findings related to this compound, focusing on its chemical properties, pharmacological effects, and recent advancements in its synthesis and application.

The compound's structure, featuring a thiophene ring substituted with a 3-chlorobenzamido group and an ethyl carboxylate moiety, suggests its potential as a versatile scaffold for drug development. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. For instance, researchers have investigated its utility in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The presence of the chlorobenzamido group is particularly noteworthy, as it may contribute to the compound's ability to interact with biological targets such as enzymes and receptors.

One of the key areas of research involving ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate is its potential as a kinase inhibitor. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting its potential as a lead compound for the development of novel therapeutics. These findings are supported by molecular docking studies, which indicate that the compound can bind to the ATP-binding site of certain kinases, thereby modulating their activity.

In addition to its kinase inhibitory properties, this compound has also been explored for its anti-inflammatory and antimicrobial effects. Preliminary studies have shown that it can reduce the production of pro-inflammatory cytokines in cell-based assays, indicating its potential as an anti-inflammatory agent. Furthermore, its antimicrobial activity against a range of bacterial and fungal pathogens has been documented, although the exact mechanism of action remains to be fully elucidated. These findings underscore the compound's versatility and its potential for further development in multiple therapeutic areas.

The synthesis of ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, with improved yields and purity. For example, recent reports describe the use of microwave-assisted synthesis and catalytic methods to optimize the reaction conditions, reducing the need for harsh reagents and minimizing byproduct formation. These advancements not only facilitate the large-scale production of the compound but also open new avenues for the design of structurally related analogs with enhanced properties.

Despite the promising findings, several challenges remain in the development of ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Additionally, the compound's structure-activity relationships (SAR) require more detailed investigation to identify the key pharmacophores responsible for its biological effects. Future research should also focus on in vivo studies to validate the compound's efficacy and safety in animal models, paving the way for potential clinical applications.

In conclusion, ethyl 5-(3-chlorobenzamido)-3-methylthiophene-2-carboxylate (CAS: 477567-34-3) represents a promising candidate for drug development, with demonstrated activities in kinase inhibition, anti-inflammatory effects, and antimicrobial action. Recent advancements in its synthesis and characterization have provided a solid foundation for further exploration. However, comprehensive preclinical and clinical studies are essential to fully realize its therapeutic potential. This research brief highlights the current state of knowledge and identifies key areas for future investigation, offering valuable insights for researchers in the field of chemical biology and medicinal chemistry.